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Compound of Interest

Compound Name: 6-Phenylhexanoic acid

Cat. No.: B016828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 6-
phenylhexanoic acid, a compound of interest in various chemical and pharmaceutical
research areas. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) data, offering a valuable resource for compound identification,
characterization, and quality control.

Chemical Structure and Properties

6-Phenylhexanoic acid is an aromatic carboxylic acid with the chemical formula C12H1602 and
a molecular weight of approximately 192.25 g/mol .[1] Its structure consists of a phenyl group
attached to the terminus of a hexanoic acid chain.

Chemical Structure:
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Sample Preparation (ATR) Data Acaquisition Data Processing

Sample Introduction Ionization Mass Separation and Detection

Inject a dilute solution of 6-phenylhexanoic acid Eluted compound enters the ion source Bombardment with a 70 eV electron beam lons are accelerated and separated
based on their m/z ratio

into a Gas Chromatograph (GC)

lons are detected to generate the mass spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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